Cas no 1782557-65-6 ((4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine)

• Product Name: (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine
• CAS No: 1782557-65-6
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4846813
• Update Time: 2025-05-21

(4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• TQU0483
• (4-(difluoromethyl)-6-methylpyridin-3-yl)methanamine
• 5-(Aminomethyl)-4-(difluoromethyl)-2-methylpyridine
• (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine

• Inchi： 1S/C8H10F2N2/c1-5-2-7(8(9)10)6(3-11)4-12-5/h2,4,8H,3,11H2,1H3
• InChI Key： NQSMOBBTDFBCDE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine

Comprehensive Guide to (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine (CAS No. 1782557-65-6)

(4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine, with the CAS number 1782557-65-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and methyl substitutions, which enhance its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatile properties and potential as a building block in drug discovery and material science.

The molecular structure of (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine features a pyridine ring substituted with a difluoromethyl group at the 4-position and a methyl group at the 6-position, along with an amine functional group at the 3-position. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are known for their enhanced stability, bioavailability, and metabolic resistance, which are critical in pharmaceutical applications.

One of the most searched questions about CAS 1782557-65-6 revolves around its applications in drug development. Recent studies highlight its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology. The difluoromethyl group is often leveraged to improve the pharmacokinetic properties of drug candidates, making this compound a hotspot for medicinal chemists. Additionally, its role in agrochemicals, such as the development of advanced pesticides and herbicides, is another area of growing interest.

From a market perspective, the demand for (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine is on the rise, driven by the expanding pharmaceutical and agrochemical industries. Analysts predict a steady growth trajectory, especially in regions with robust R&D infrastructures like North America, Europe, and Asia-Pacific. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of research institutions and industrial clients.

Another trending topic related to CAS 1782557-65-6 is its synthesis and scalability. Researchers frequently inquire about optimized synthetic routes, cost-effective production methods, and green chemistry approaches to manufacture this compound. Recent advancements in catalytic fluorination and sustainable chemistry have opened new avenues for its large-scale production, aligning with the global push for environmentally friendly industrial processes.

Safety and handling of (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine are also common concerns among users. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, ensuring compliance with safety standards.

In summary, (4-(Difluoromethyl)-6-methylpyridin-3-yl)methanamine (CAS No. 1782557-65-6) is a compound of high scientific and industrial relevance. Its unique structural features, coupled with its applications in pharmaceuticals and agrochemicals, make it a subject of ongoing research and commercial interest. As the demand for fluorinated compounds continues to grow, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and agrochemical solutions.